Cas no 1337769-45-5 (3-(4-chloro-3-methoxyphenyl)methylpiperidine)

• Product Name: 3-(4-chloro-3-methoxyphenyl)methylpiperidine
• CAS No: 1337769-45-5
• MF: C₁₃H₁₈ClNO
• MW: 239.741122722626
• CID: 5799026
• PubChem ID: 84800066
• Update Time: 2025-05-20

3-(4-chloro-3-methoxyphenyl)methylpiperidine Chemical and Physical Properties

Names and Identifiers

• 3-(4-chloro-3-methoxyphenyl)methylpiperidine
• 3-[(4-chloro-3-methoxyphenyl)methyl]piperidine
• 1337769-45-5
• EN300-1976037

• Inchi： 1S/C13H18ClNO/c1-16-13-8-10(4-5-12(13)14)7-11-3-2-6-15-9-11/h4-5,8,11,15H,2-3,6-7,9H2,1H3
• InChI Key： ZGWBDOQVPQWLJX-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1OC)CC1CNCCC1

Computed Properties

• Exact Mass: 239.1076919g/mol
• Monoisotopic Mass: 239.1076919g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 21.3Ų

Additional information on 3-(4-chloro-3-methoxyphenyl)methylpiperidine

Introduction to 3-(4-chloro-3-methoxyphenyl)methylpiperidine (CAS No. 1337769-45-5)

3-(4-chloro-3-methoxyphenyl)methylpiperidine, identified by the Chemical Abstracts Service Number (CAS No.) 1337769-45-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the piperidine class, a heterocyclic amine characterized by a six-membered ring containing one nitrogen atom. The presence of a chloro substituent at the 4-position and a methoxy group at the 3-position of the phenyl ring introduces unique electronic and steric properties, making it a valuable scaffold for drug discovery and development.

The structural features of 3-(4-chloro-3-methoxyphenyl)methylpiperidine contribute to its potential as an intermediate in the synthesis of biologically active molecules. The chloro group, for instance, can participate in various chemical transformations, such as nucleophilic aromatic substitution or cross-coupling reactions, facilitating the construction of more complex structures. Meanwhile, the methoxy group exerts electron-donating effects, influencing the reactivity and binding affinity of the molecule. These attributes make it a versatile building block for designing novel pharmacophores targeting diverse biological pathways.

In recent years, there has been growing interest in exploring the pharmacological potential of piperidine derivatives due to their favorable pharmacokinetic properties and high affinity for various biological targets. Studies have demonstrated that piperidine-based compounds often exhibit potent activity against enzymes and receptors involved in central nervous system (CNS) disorders, cardiovascular diseases, and inflammatory conditions. Among these derivatives, 3-(4-chloro-3-methoxyphenyl)methylpiperidine has emerged as a compound of interest for further investigation.

One of the most compelling aspects of 3-(4-chloro-3-methoxyphenyl)methylpiperidine is its potential application in the development of therapeutic agents for neurological disorders. Research has indicated that this compound may interact with specific neurotransmitter systems, particularly those involving dopamine and serotonin receptors. Dopamine receptor modulation is particularly relevant in conditions such as Parkinson's disease and schizophrenia, where dysregulation of dopamine signaling plays a central role. The ability of 3-(4-chloro-3-methoxyphenyl)methylpiperidine to modulate these receptors could lead to novel treatments with improved efficacy and reduced side effects compared to existing therapies.

Furthermore, the structural motif of 3-(4-chloro-3-methoxyphenyl)methylpiperidine suggests potential activity against other CNS-related targets, such as serotonin 5-HT1A receptors, which are implicated in anxiety and depression. Preclinical studies have shown that compounds with similar structural features can exert anxiolytic and antidepressant effects by enhancing serotonin neurotransmission. The chloro and methoxy substituents may fine-tune the binding interactions with these receptors, leading to optimized pharmacological profiles.

The synthesis of 3-(4-chloro-3-methoxyphenyl)methylpiperidine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include palladium-catalyzed cross-coupling reactions between halogenated aromatic precursors and piperidine derivatives, followed by functional group modifications to introduce the chloro and methoxy groups. Advances in synthetic methodologies have enabled more efficient production processes, making it feasible to scale up synthesis for preclinical testing.

In addition to its potential in CNS disorders, 3-(4-chloro-3-methoxyphenyl)methylpiperidine has shown promise in other therapeutic areas. For instance, its structural framework resembles certain antiviral agents that target viral proteases or polymerases. The piperidine ring provides a stable scaffold for binding to viral enzymes, while the chloro and methoxy groups can be tailored to enhance specificity against particular viral strains. This dual functionality makes it an attractive candidate for developing novel antiviral drugs with broad-spectrum activity.

Evaluation of 3-(4-chloro-3-methoxyphenyl)methylpiperidine in cellular and animal models has provided preliminary insights into its biological activity. In vitro studies have demonstrated interactions with various enzymes and receptors relevant to drug metabolism and transport. These interactions could influence its bioavailability and therapeutic efficacy upon systemic administration. Animal models have further supported its potential as a lead compound for drug development by demonstrating target engagement and preliminary pharmacological effects.

The safety profile of 3-(4-chloro-3-methoxyphenyl)methylpiperidine is another critical aspect that requires thorough investigation before clinical translation. Comprehensive toxicological studies are essential to assess potential adverse effects at different exposure levels. These studies should include acute toxicity tests, chronic toxicity assessments, genotoxicity evaluations, and pharmacokinetic/pharmacodynamic (PK/PD) analyses to ensure that the compound is safe for human use if further developed into a drug.

Future research on 3-(4-chloro-3-methoxyphenyl)methylpiperidine should focus on optimizing its chemical properties for better pharmacological outcomes. This may involve structural modifications to enhance binding affinity or reduce off-target effects. Additionally, exploring new synthetic routes could improve cost-efficiency and scalability for industrial production purposes.

The integration of computational methods into drug discovery has accelerated the identification of promising candidates like 3-(4-chloro-3-methoxyphenyl)methylpiperidine through virtual screening and molecular modeling techniques. These approaches allow researchers to predict binding interactions with biological targets in silico before conducting expensive wet-lab experiments. Such computational strategies can significantly shorten development timelines while minimizing resource expenditure.

In conclusion, 3-(4-chloro- 3-methoxyphenyl)methylpip eridine (CAS No . 1337769 -45 -5 ) represents an exciting opportunity in pharmaceutical research due to its versatile structure and potential therapeutic applications . Its unique combination of functional groups positions it as a valuable scaffold for designing novel drugs targeting neurological disorders , viral infections , and other diseases . Continued investigation into its biological activity , synthetic pathways , safety profile , and pharmacological mechanisms will be crucial in determining its future role in medicine . p >